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Compound of Interest

Compound Name: Aluminum calcium silicate

Cat. No.: B073308 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Aluminum Calcium Silicate, a compound common in various

industrial and pharmaceutical applications. Adherence to these procedural steps will help

mitigate risks and ensure safe operational and disposal practices.

While generally considered a material of low toxicity, Aluminum Calcium Silicate in powdered

form presents hazards primarily through inhalation of airborne dust, which can lead to

respiratory irritation.[1] Some forms of this compound may also contain small amounts of

crystalline silica (quartz), a known carcinogen, making strict adherence to safety protocols

critical.[2][3] Direct contact with the powder can also cause mild skin or eye irritation.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate selection and use of PPE are crucial to minimize exposure. The following table

summarizes the recommended equipment for handling Aluminum Calcium Silicate in a

laboratory setting.
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Protection Type Equipment
Standard/Specif

ication
Purpose Source(s)

Respiratory

N95 masks or a

full-face

respirator

NIOSH/MSHA or

European

Standard EN 136

approved

To protect

against

inhalation of fine

dust particles. A

full-face

respirator is

recommended if

exposure limits

are exceeded or

irritation occurs.

[1][4][5]

Eye/Face

Safety goggles

with side-shields

or a face shield

Conforming to

EN 166 (EU) or

NIOSH (US)

To protect eyes

from airborne

particles.

[1][2][4]

Hand

Chemical

impermeable

gloves (e.g.,

Natural rubber,

Nitrile rubber,

Neoprene, PVC)

EN 374

(minimum

requirement)

To prevent direct

skin contact and

potential

irritation. Gloves

should be

inspected before

use.

[1][4][5]

Body

Long-sleeved

clothing or lab

coat

N/A

To prevent skin

contact with the

powder.

[1][5]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Ventilation: Always handle Aluminum Calcium Silicate in a well-ventilated area. Use a local

exhaust ventilation (LEV) system to capture airborne dust at the source.[1]
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Enclosed Systems: For transferring powdered material, utilize closed systems whenever

possible to minimize dust generation.[1]

Wet Handling: If feasible, use wet handling techniques to suppress dust.[1]

2. Safe Handling Practices:

Obtain and review the Safety Data Sheet (SDS) for the specific Aluminum Calcium Silicate
product before use.[1]

Avoid creating dust.[2][4]

Avoid contact with skin, eyes, and clothing.[2][5]

Do not ingest or inhale the powder.[2][5]

Wash hands thoroughly with soap and water after handling.[3]

3. Storage:

Keep containers tightly closed.[5]

Store in a dry, cool, and well-ventilated place.[2]

Keep the product away from heat and sources of ignition.[2]

Emergency Procedures: First Aid and Accidental
Release
Immediate and appropriate responses to exposure or spills are critical.

First-Aid Measures
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Exposure Route Immediate Action Source(s)

Inhalation

Move the affected person to

fresh air immediately. If

breathing is difficult or

symptoms like coughing

persist, seek medical attention.

[1][3][4]

Skin Contact

Wash the affected area

thoroughly with soap and

water. Remove contaminated

clothing. If irritation or dryness

occurs, seek medical attention.

[1][3][5]

Eye Contact

Rinse eyes immediately with

plenty of water for at least 15

minutes, also under the

eyelids. Have the victim "roll"

their eyes. Seek medical

attention if irritation persists.

[1][2][3][5]

Ingestion

Rinse the mouth with water. Do

not induce vomiting. Seek

immediate medical attention.

[3][4][5]

Accidental Release Plan: Handling a Spill

In the event of a spill, a clear and practiced procedure is essential to ensure safety and prevent

environmental contamination. The following workflow outlines the necessary steps.
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1. Immediate Actions

2. Containment & Cleanup

3. Disposal

Evacuate Personnel
from immediate area

Ensure Adequate
Ventilation

Secure the area

Remove Ignition
Sources

Don Appropriate PPE
(Respirator, Goggles, Gloves)

Prepare for cleanup

Contain the Spill

Approach cautiously

Clean Up Spill

Prevent spreading

Collect Waste in
Sealed Container

Use methods to
avoid dust (e.g., sweep gently)

Label Container
as Hazardous Waste

Dispose According to
Local Regulations

Click to download full resolution via product page

Workflow for handling an Aluminum Calcium Silicate spill.
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Spill Cleanup Method:

Ensure adequate ventilation and wear the appropriate PPE.[2][4]

Gently sweep or shovel the spilled material into a suitable, labeled container for disposal.[2]

[5]

Avoid actions that generate dust.[2][4]

After cleanup, rinse the area if appropriate, containing the rinsate for proper disposal.[3]

Disposal Plan: Responsible Waste Management
Proper disposal is a critical final step in the chemical handling lifecycle.

Waste Characterization: The waste material must be characterized to determine if it is

hazardous according to local, state, and federal regulations.

Disposal Method: The preferred method is to offer surplus and non-recyclable solutions to a

licensed chemical destruction or disposal company.[4][6]

Environmental Protection: Do not allow the material or its containers to contaminate water,

foodstuffs, or soil.[1][4] Do not discharge into sewer systems.[4]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, they can be punctured to render them unusable and

disposed of in a sanitary landfill if regulations permit.[4]

Always consult with your institution's Environmental Health and Safety (EHS) department to

ensure compliance with all applicable waste disposal regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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